BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for MS-0022
(Tricaine Methanesulfonate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MS-0022

Cat. No.: B1676849

This document provides essential safety and logistical information for the proper disposal of
MS-0022, also known as Tricaine Methanesulfonate, MS-222, or Tricaine. Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection. These
guidelines are intended for researchers, scientists, and drug development professionals.

I. Chemical and Physical Properties

A summary of the key properties of MS-0022 is presented below. This information is critical for
understanding the handling and disposal requirements.

Property Value Citations

Tricaine Methanesulfonate,
Chemical Name Ethyl 3-aminobenzoate [1112]

methanesulfonate

CAS Number 886-86-2 [31[4]
Physical State Solid powder [31[5]
Solubility Water soluble (4]

Causes skin and eye irritation;
may cause respiratory

Hazards o o [2](6][7]
irritation. Harmful to aquatic life

with long-lasting effects.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1676849?utm_src=pdf-interest
https://www.benchchem.com/product/b1676849?utm_src=pdf-body
https://www.benchchem.com/product/b1676849?utm_src=pdf-body
https://animalcare.illinois.edu/sites/default/files/documents/Guidance%20for%20MS-222%204-22-25.pdf
https://animalcare.illinois.edu/sites/default/files/documents/Guidance%20for%20the%20Use%20of%20Tricaine%20Methane%20Sulfonate_0.pdf
https://fhl.uw.edu/wp-content/uploads/sites/17/2020/01/ms222benzocainesop.pdf
https://iacuc.wsu.edu/documents/2021/03/ms-222-sop.pdf/
https://fhl.uw.edu/wp-content/uploads/sites/17/2020/01/ms222benzocainesop.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/TricaineMethanesulfonate.docx
https://iacuc.wsu.edu/documents/2021/03/ms-222-sop.pdf/
https://animalcare.illinois.edu/sites/default/files/documents/Guidance%20for%20the%20Use%20of%20Tricaine%20Methane%20Sulfonate_0.pdf
https://cfaessafety.osu.edu/sites/safety/files/imce/MS222%20SOP_template%20%28Final%29.docx
https://policies.unc.edu/TDClient/2833/Portal/Shared/FileOpen?AttachmentID=2c84fec1-5653-40e0-b575-09e76cdd5dc9&ItemID=132074&ItemComponent=26&IsInline=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Il. Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of MS-0022
waste.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1676849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Determine Waste Type

Solid Liquid

Liquid MS-0022 Solution Spill

A4

Solid MS-0022
(Unused powder, contaminated PPE)

Concentration > 10%?

y

Yes Spill Cleanup Materials

Low Concentration
(Tank water, etc.)

v

High Concentration
(Stock solutions, etc.)

pH between 6 and 10?

No
(Adjust pH or contact EHS)

Dispose to Sanitary Sewer Dispose as Hazardous Chemical Waste

with copious amounts of water (Contact EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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